Cas no 941928-15-0 (3-ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941928-15-0
• MF: C₁₅H₁₈FN₃O₄S
• MW: 355.384525775909
• CID: 6450240
• Update Time: 2025-05-26

3-ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• 3-ethyl-8-(3-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C15H18FN3O4S/c1-2-19-13(20)15(17-14(19)21)6-8-18(9-7-15)24(22,23)12-5-3-4-11(16)10-12/h3-5,10H,2,6-9H2,1H3,(H,17,21)
• InChI Key： MJUAAHJNUDIFQI-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC(F)=C3)(=O)=O)CC2)C(=O)N(CC)C1=O

Additional information on 3-ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

3-Ethyl-8-(3-Fluorobenzenesulfonyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione: A Comprehensive Overview

3-Ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known by its CAS number 941928-15-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts unique chemical and physical properties.

The molecular structure of this compound is intriguing due to its spiro arrangement and the presence of a sulfonyl group attached to a fluorobenzene ring. The sulfonyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. Additionally, the ethyl group at position 3 introduces steric effects that may play a role in determining the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and advanced materials development. Its spiro structure provides a rigid framework that can be advantageous in designing molecules with specific pharmacokinetic profiles or mechanical properties.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed innovative routes to construct the spiro system efficiently, often employing transition metal catalysts or microwave-assisted synthesis techniques. These methods not only enhance the yield but also reduce reaction times compared to traditional synthetic approaches.

The physical properties of this compound are equally fascinating. It exhibits a high melting point due to its rigid structure and strong intermolecular interactions caused by the sulfonyl group. Furthermore, its solubility in various solvents has been studied extensively, making it suitable for applications in both organic and aqueous environments.

In terms of biological activity, preliminary assays have shown that this compound possesses moderate inhibitory effects on certain enzymes relevant to neurodegenerative diseases. While further research is needed to fully understand its pharmacological potential, these findings suggest that it could serve as a lead compound for drug development.

The application of computational chemistry tools has also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the sulfonyl group significantly alters the electron distribution within the molecule, potentially enhancing its reactivity in certain chemical transformations.

In conclusion, 3-Ethyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents an exciting area of research with promising prospects across multiple disciplines. Its unique structure and versatile functional groups make it an ideal candidate for exploring novel chemical reactions and developing innovative materials.